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Introduction
SAR407899 is a potent and selective, ATP-competitive inhibitor of Rho-associated coiled-coil

containing protein kinase (ROCK).[1][2] With high affinity for both ROCK1 and ROCK2

isoforms, SAR407899 serves as a valuable tool for investigating the diverse cellular processes

regulated by the Rho/ROCK signaling pathway. This pathway is a critical regulator of the actin

cytoskeleton and is centrally involved in cell adhesion, migration, proliferation, and smooth

muscle contraction.[1] These application notes provide detailed protocols for utilizing

SAR407899 in various cell-based assays to probe its effects on cell proliferation, stress fiber

formation, chemotaxis, and myosin light chain phosphorylation.

Mechanism of Action
SAR407899 acts as an ATP-competitive inhibitor of ROCK1 and ROCK2.[1] The RhoA

GTPase, upon activation by upstream signals, binds to and activates ROCK. Activated ROCK,

in turn, phosphorylates multiple downstream substrates, including Myosin Phosphatase Target

Subunit 1 (MYPT1) and Myosin Light Chain (MLC). Phosphorylation of MYPT1 inhibits myosin

phosphatase activity, leading to a net increase in phosphorylated MLC. Phosphorylated MLC

promotes the assembly of actin filaments into contractile stress fibers and focal adhesions,

driving cellular tension and motility. By inhibiting ROCK, SAR407899 prevents these

phosphorylation events, leading to stress fiber disassembly, reduced cell contractility, and

inhibition of cell migration and proliferation.[1][3]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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